Cas no 2172107-38-7 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-methylpiperidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-methylpiperidine-3-carboxylic acid
• CAS No: 2172107-38-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6588724
• PubChem ID: 165568730
• Update Time: 2025-06-15

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-methylpiperidine-3-carboxylic acid
• 2172107-38-7
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-5-methylpiperidine-3-carboxylic acid
• EN300-1522875

• Inchi： 1S/C28H34N2O5/c1-3-20(12-13-26(31)30-15-18(2)14-19(16-30)27(32)33)29-28(34)35-17-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-11,18-20,25H,3,12-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： KRMVVCHKDONGPY-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(CCC(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC(C)C1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-methylpiperidine-3-carboxylic acid

Recent Advances in the Study of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-methylpiperidine-3-carboxylic acid (CAS: 2172107-38-7)

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-methylpiperidine-3-carboxylic acid (CAS: 2172107-38-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug delivery systems and peptide synthesis. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the piperidine carboxylic acid moiety makes it a versatile intermediate in organic synthesis and medicinal chemistry.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes microwave-assisted solid-phase peptide synthesis (SPPS) to achieve higher efficiency and reduced side reactions. The researchers reported a yield of 85% with a purity exceeding 98%, as confirmed by HPLC and mass spectrometry. This advancement is particularly significant for large-scale production, addressing previous challenges associated with traditional synthesis methods.

In addition to synthetic improvements, the biological activity of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-methylpiperidine-3-carboxylic acid has been explored. Preliminary in vitro studies indicate that this compound exhibits moderate inhibitory effects on certain proteases, suggesting potential applications in the treatment of protease-related diseases. Further investigations are underway to elucidate its mechanism of action and to evaluate its pharmacokinetic properties in animal models.

The compound's role in drug delivery systems has also been a focal point of recent research. Its ability to form stable conjugates with therapeutic peptides and proteins has been demonstrated in several studies. For instance, a 2024 study published in Bioconjugate Chemistry highlighted its use as a linker molecule in antibody-drug conjugates (ADCs), where it facilitated controlled release of the payload at the target site. This application underscores its potential in enhancing the efficacy and specificity of targeted therapies.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as solubility, stability, and potential immunogenicity need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and to fully realize the therapeutic potential of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-methylpiperidine-3-carboxylic acid.

In conclusion, the recent advancements in the synthesis and application of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-methylpiperidine-3-carboxylic acid highlight its growing importance in chemical biology and pharmaceutical research. Continued exploration of its properties and applications is expected to yield valuable insights and innovations in drug development and delivery.